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Compound of Interest

Compound Name: 2,4-D-d3

Cat. No.: B3044113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

characteristics of 2,4-Dichlorophenoxyacetic acid-d3 (2,4-D-d3). This deuterated analog of the

widely used herbicide 2,4-D is a valuable tool in various research applications, including

metabolic studies, environmental fate analysis, and as an internal standard in analytical

chemistry. This document outlines its fundamental properties, details experimental protocols for

their determination, and visualizes key related pathways and workflows.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 2,4-

Dichlorophenoxyacetic acid-d3. Due to the limited availability of specific experimental data for

the deuterated form, values for the non-deuterated analog, 2,4-Dichlorophenoxyacetic acid

(2,4-D), are provided for comparison where d3-specific data is not available.
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Property
2,4-Dichlorophenoxyacetic
acid-d3

2,4-Dichlorophenoxyacetic
acid (for comparison)

Chemical Formula C₈H₃D₃Cl₂O₃[1] C₈H₆Cl₂O₃[2]

Molecular Weight 224.06 g/mol [1] 221.04 g/mol [2][3]

Appearance
Not explicitly specified; likely a

white to light yellow powder

White to yellow crystalline

powder

Melting Point Data not available 136-140 °C

Boiling Point Data not available 160 °C at 0.4 mmHg

Water Solubility Data not available Slightly soluble; 900 mg/L

Solubility in Organic Solvents Data not available
Soluble in ethanol, acetone,

and dioxane

CAS Number 202480-67-9 94-75-7

Experimental Protocols
This section details the methodologies for determining the key physical properties of 2,4-

Dichlorophenoxyacetic acid-d3.

Melting Point Determination
Principle: The melting point is the temperature at which a solid transitions to a liquid. For a pure

crystalline solid, this occurs over a narrow temperature range. This method utilizes a capillary

tube heated in a calibrated apparatus.

Methodology:

Sample Preparation: A small amount of dry, powdered 2,4-Dichlorophenoxyacetic acid-d3 is

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated at a steady and slow rate (approximately 1-2 °C per minute)

near the expected melting point.
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Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire sample becomes liquid (completion of melting) are

recorded. This range is the melting point.

Replicates: The determination is repeated at least twice for accuracy.

Boiling Point Determination
Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. For small sample volumes, a micro-boiling point

determination method is employed.

Methodology:

Sample Preparation: A small volume (a few milliliters) of liquid 2,4-Dichlorophenoxyacetic

acid-d3 (if in liquid form, or dissolved in a high-boiling point solvent) is placed in a small test

tube.

Capillary Inversion: A sealed-end capillary tube is placed, open-end down, into the test tube.

Heating: The test tube is gently heated in a heating block or oil bath.

Observation: As the temperature rises, a stream of bubbles will emerge from the capillary

tube. The heating is then discontinued. The boiling point is the temperature at which the

bubbling stops and the liquid begins to enter the capillary tube.

Pressure Correction: The observed boiling point is corrected to standard atmospheric

pressure if necessary.

Solubility Determination (Shake-Flask Method)
Principle: This method determines the equilibrium solubility of a compound in a specific solvent

at a given temperature. It involves creating a saturated solution and then measuring the

concentration of the dissolved solute.

Methodology:
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Sample Preparation: An excess amount of solid 2,4-Dichlorophenoxyacetic acid-d3 is added

to a known volume of the solvent (e.g., water, ethanol) in a sealed flask.

Equilibration: The flask is agitated at a constant temperature for an extended period (e.g.,

24-48 hours) to ensure equilibrium is reached.

Phase Separation: The undissolved solid is separated from the solution by centrifugation

and/or filtration through a fine-pore filter.

Quantification: The concentration of 2,4-D-d3 in the clear supernatant or filtrate is

determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) with a mass spectrometry (MS) or UV detector. A calibration curve

with known standards is used for accurate quantification.

Reporting: The solubility is reported in units such as mg/mL or mol/L at the specified

temperature.

Visualizations
Auxin Signaling Pathway
2,4-D and its deuterated analogs act as synthetic auxins, a class of plant growth regulators.

They exert their herbicidal effects by overwhelming the natural auxin signaling pathway, leading

to uncontrolled growth and ultimately, plant death. The core of this pathway involves the

TIR1/AFB family of auxin receptors, the Aux/IAA transcriptional repressors, and the AUXIN

RESPONSE FACTOR (ARF) transcription factors.
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Click to download full resolution via product page

Caption: Auxin signaling pathway initiated by 2,4-D-d3.

Experimental Workflow for Physical Property
Determination
The following diagram illustrates a generalized workflow for the experimental determination of

the physical characteristics of a chemical compound like 2,4-Dichlorophenoxyacetic acid-d3.
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Workflow for Physical Property Determination
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Caption: A generalized experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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